Cas no 1344-80-5 (N-FLUORO-O-BENZENEDISULFONIMIDE)

• Product Name: N-FLUORO-O-BENZENEDISULFONIMIDE
• CAS No: 1344-80-5
• MF: C₆H₄FNO₄S₂
• MW: 237.228662490845
• CID: 139285
• PubChem ID: 14924400
• Update Time: 2025-04-19

N-FLUORO-O-BENZENEDISULFONIMIDE Chemical and Physical Properties

Names and Identifiers

• N-FLUORO-O-BENZENEDISULFONIMIDE
• 2-fluoro-1λ⁶,3λ⁶,2-benzodithiazole 1,1,3,3-tetraoxide
• 1,3,2-Benzodithiazole, 2-fluoro-, 1,1,3,3-tetraoxide
• MFCD07779383
• 2-fluoro-1lambda6,3lambda6,2-benzodithiazole 1,1,3,3-tetraoxide
• 2-fluorobenzo[d][1,3,2]dithiazole 1,1,3,3-tetraoxide
• 1344-80-5
• 2-Fluoro-1H-1lambda~6~,3lambda~6~,2-benzodithiazole-1,1,3,3(2H)-tetrone
• 134414-80-5
• AKOS015914424
• BB 0262680
• DTXSID20565505
• 2-fluoro-benzo[d][1,3,2]dithiazole 1,1,3,3-tetraoxide
• SCHEMBL26225350

• Inchi： 1S/C6H4FNO4S2/c7-8-13(9,10)5-3-1-2-4-6(5)14(8,11)12/h1-4H
• InChI Key： ILXAULYORNMOAX-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2S(N1F)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 236.95700
• Monoisotopic Mass: 236.95657812g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 88.3Ų

Experimental Properties

• PSA: 88.28000
• LogP: 2.36360